![molecular formula C10H8F3N3 B580054 3-(1H-Imidazol-1-YL)-5-(trifluoromethyl)aniline CAS No. 943320-48-7](/img/structure/B580054.png)
3-(1H-Imidazol-1-YL)-5-(trifluoromethyl)aniline
Overview
Description
3-(1H-Imidazol-1-YL)-5-(trifluoromethyl)aniline is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
Synthesis and Chemical Properties
Researchers have synthesized derivatives of 3-(1H-Imidazol-1-YL)-5-(trifluoromethyl)aniline as intermediates for antitumor agents, highlighting their role in the development of cancer treatments. For instance, one synthesis approach involves the conversion of 3,5-dinitro-1-trifluoromethylbenzene through fluorination and subsequent substitution and reduction steps, demonstrating the compound's versatility as a chemical intermediate (Yang Shijing, 2013).
Molecular Structure and Interaction Studies
Studies have also focused on the molecular structure of imidazole derivatives, examining how their structural characteristics influence their interactions with other molecules. For example, the analysis of a compound similar in structure revealed how its molecular arrangement facilitates weak intermolecular interactions, which are essential for understanding its reactivity and potential applications (Tae Ho Kim et al., 2010).
Sensor Development and Environmental Applications
Imidazole derivatives have been investigated for their potential in sensor development, particularly for detecting metal ions in aqueous solutions. Research into tetrasubstituted imidazole-based difunctional probes has shown high selectivity and sensitivity for detecting Fe3+ ions, indicating their utility in environmental monitoring and analysis (Shi Yanpeng et al., 2019).
Catalysis and Synthetic Applications
Imidazole compounds have been utilized as ligands in catalytic systems for facilitating chemical reactions. For instance, chiral PCN pincer Pd(II) and Ni(II) complexes with aryl-based aminophosphine–imidazoline ligands have been synthesized, showcasing their application in asymmetric synthesis and aryl C–H activation (Ming-Jun Yang et al., 2011).
Advanced Materials and Nanotechnology
In the field of materials science, imidazole derivatives have been explored as curing agents for epoxy resins, enhancing their thermal stability and mechanical properties. Research in this area demonstrates the compound's significance in the development of high-performance polymers and nanocomposites (M. Ghaemy et al., 2012).
properties
IUPAC Name |
3-imidazol-1-yl-5-(trifluoromethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3N3/c11-10(12,13)7-3-8(14)5-9(4-7)16-2-1-15-6-16/h1-6H,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZPKULGYMCRGJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)C2=CC(=CC(=C2)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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